Technical Guide: 2-Bromo-4-(trifluoromethoxy)nitrobenzene (CAS 200958-40-3)
Technical Guide: 2-Bromo-4-(trifluoromethoxy)nitrobenzene (CAS 200958-40-3)
[1][2][3][4]
Executive Summary
2-Bromo-4-(trifluoromethoxy)nitrobenzene (CAS: 200958-40-3) is a specialized fluorinated aromatic intermediate critical to modern drug discovery and agrochemical development.[1][2] Characterized by the presence of a lipophilic trifluoromethoxy (–OCF₃) group, a reactive bromine handle, and a reducible nitro group, this compound serves as a versatile scaffold for constructing complex biaryl systems and aniline derivatives.
This guide provides a comprehensive technical analysis of its chemical identity, synthetic pathways, reactivity profile, and handling protocols, designed for researchers requiring high-fidelity data for experimental design.[1]
Part 1: Chemical Identity & Properties[1][5][6]
The unique trifunctional nature of this compound allows for orthogonal functionalization: the bromine atom enables metal-catalyzed cross-coupling, the nitro group provides a gateway to nitrogen-containing heterocycles, and the trifluoromethoxy group enhances metabolic stability and membrane permeability in bioactive molecules.
Table 1: Physicochemical Profile
| Property | Data |
| Chemical Name | 2-Bromo-4-nitro-1-(trifluoromethoxy)benzene |
| CAS Number | 200958-40-3 |
| Molecular Formula | C₇H₃BrF₃NO₃ |
| Molecular Weight | 286.00 g/mol |
| Appearance | Pale yellow solid or semi-solid |
| Boiling Point | ~224°C (at 760 mmHg) |
| Density | ~1.81 g/cm³ |
| Refractive Index | 1.514 (Predicted) |
| Solubility | Soluble in DCM, Ethyl Acetate, DMSO; Insoluble in Water |
Part 2: Synthetic Pathways[1][6][8]
The industrial and laboratory-scale preparation of 2-bromo-4-(trifluoromethoxy)nitrobenzene predominantly relies on Electrophilic Aromatic Substitution (EAS) .[1] The synthesis strategy must account for the directing effects of the existing substituents on the benzene ring.
Primary Synthetic Route: Bromination of 4-Nitro-(trifluoromethoxy)benzene
The most efficient route involves the bromination of 1-nitro-4-(trifluoromethoxy)benzene.[1]
-
Catalyst/Medium: Sulfuric acid (H₂SO4) or Acetic Acid (AcOH) with Iron(III) bromide (FeBr₃).[1]
-
Mechanistic Logic:
-
The –OCF₃ group is an ortho/para director (due to resonance donation from Oxygen, despite Fluorine's inductive withdrawal).
-
The –NO₂ group is a strong meta director.
-
Regioselectivity: Position 2 is ortho to the –OCF₃ group and meta to the –NO₂ group. Both directing effects reinforce substitution at this position, ensuring high regioselectivity for the 2-bromo isomer.[1]
-
Visualization of Synthesis Logic
Figure 1: Synthetic workflow illustrating the regioselective bromination pathway governed by reinforcing directing groups.
Part 3: Reactivity Profile & Applications
The chemical utility of CAS 200958-40-3 lies in its ability to undergo chemoselective transformations.[1] It serves as a "linchpin" molecule in medicinal chemistry.
Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)
The bromine atom at the C2 position is an excellent handle for Pd-catalyzed cross-coupling reactions.[1]
-
Reaction: Coupling with Aryl Boronic Acids.
-
Conditions: Pd(PPh₃)₄ or Pd(dppf)Cl₂, K₂CO₃, Dioxane/Water, 80-100°C.[1]
-
Outcome: Formation of biaryl ethers retaining the nitro and trifluoromethoxy groups.
-
Significance: This reaction is used to expand the carbon skeleton, often a critical step in building the core pharmacophore of kinase inhibitors.
Nitro Group Reduction
The nitro group at C4 can be selectively reduced to an aniline without affecting the bromine or trifluoromethoxy groups (under controlled conditions).
-
Reagents: Iron powder/NH₄Cl (Bechamp reduction) or SnCl₂/HCl.[1]
-
Note: Catalytic hydrogenation (H₂/Pd-C) must be carefully monitored to avoid debromination (hydrodehalogenation).[1]
-
Product: 2-Bromo-4-amino-1-(trifluoromethoxy)benzene.[1] This aniline is a precursor for amides, ureas, and sulfonamides.
Visualization of Reactivity
Figure 2: Divergent reactivity pathways.[1] The compound allows for selective C-C bond formation or functional group interconversion.
Part 4: Handling & Safety Protocol
As a halogenated nitroaromatic, this compound requires strict adherence to safety protocols to prevent exposure and environmental contamination.[5]
Hazard Identification (GHS Classification)
-
H302: Harmful if swallowed.
-
H315: Causes skin irritation.
-
H319: Causes serious eye irritation.[5]
-
H335: May cause respiratory irritation.
Handling Procedures
-
Engineering Controls: Always handle within a certified chemical fume hood to mitigate inhalation of dust or vapors.
-
PPE: Nitrile gloves (double-gloving recommended for solutions), safety goggles, and a lab coat.[1]
-
Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) if possible, although the compound is relatively stable in air.
-
Spill Response: Contain with inert absorbent material (vermiculite). Do not flush into surface water or sanitary sewer systems.
References
-
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 24721641, 2-Bromo-4-nitro(trifluoromethoxy)benzene.[1] Retrieved January 30, 2026 from [Link][1]
-
Ningbo Inno Pharmchem Co., Ltd. 2-Bromo-4-nitro(trifluoromethoxy)benzene: A Key Intermediate.[1][2][6] Retrieved from [Link][1]
